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Compound of Interest

Compound Name: Ethyl cyclopentanecarboxylate

Cat. No.: B1329522

Introduction

Ethyl cyclopentanecarboxylate (CAS No. 5453-85-0) is a versatile ester widely utilized as an
intermediate in the synthesis of pharmaceuticals and as a fragrance component, valued for its
characteristic fruity odor.[1] Its chemical structure, consisting of a cyclopentane ring attached to
an ethyl ester group, dictates its unique physical and chemical properties. This guide provides
a comprehensive overview of the critical physical properties of ethyl
cyclopentanecarboxylate, offering field-proven insights and detailed experimental protocols
for their determination. This document is intended to be a vital resource for researchers,
scientists, and drug development professionals who handle this compound.

Core Physical and Chemical Properties

A thorough understanding of the physical properties of ethyl cyclopentanecarboxylate is
paramount for its effective use in research and development, particularly in process design,
safety assessments, and quality control.

General Characteristics

Ethyl cyclopentanecarboxylate is typically a colorless to pale yellow liquid at room
temperature.[2] It possesses a pleasant, fruity aroma, which has led to its application in the
fragrance industry.[1]

Quantitative Physical Properties
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The key physical parameters of ethyl cyclopentanecarboxylate are summarized in the table

below. These values have been compiled and cross-referenced from multiple authoritative

sources to ensure accuracy.

Property Value Source(s)
Molecular Formula CsH1402 [11[31[41[5]
Molecular Weight 142.20 g/mol [11[31[4116]
Density 0.995 g/cm? [11[7]
Boiling Point 178.1 °C at 760 mmHg [1107]
] ] Not available (liquid at room
Melting Point [718]
temperature)
Refractive Index (n_D"20) 1.453 [11[7]
Flash Point 56.4 °C [1107]
. Low in water; soluble in
Solubility [2]

organic solvents

Vapor Pressure

1.0 £ 0.3 mmHg at 25°C
(Predicted)

[1]

Note on Melting Point: One source reports a melting point of 109 °C, which is inconsistent with

its state as a liquid at ambient temperatures and is likely an error.[1] Most sources do not

provide a specific melting point, which is typical for a substance that remains liquid under

standard laboratory conditions.

Spectroscopic Profile

The structural elucidation and confirmation of ethyl cyclopentanecarboxylate rely on various

spectroscopic techniques. The following sections detail the expected spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

* 'H NMR: The proton NMR spectrum provides characteristic signals corresponding to the

ethyl and cyclopentyl moieties. Data is available from instruments such as the BRUKER AC-

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b1329522?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR24955_msds.pdf
https://www.chemicalbook.com/msds/ethyl-cyclopent-3-ene-1-carboxylate.htm
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://webbook.nist.gov/cgi/inchi?ID=C611109&Mask=4
https://store.apolloscientific.co.uk/storage/msds/OR24955_msds.pdf
https://www.chemicalbook.com/msds/ethyl-cyclopent-3-ene-1-carboxylate.htm
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.chemicalbook.com/SpectrumEN_4606-07-9_IR1.htm
https://store.apolloscientific.co.uk/storage/msds/OR24955_msds.pdf
https://akbis.gantep.edu.tr/yonetim/upload/files/200174-7533.pdf
https://store.apolloscientific.co.uk/storage/msds/OR24955_msds.pdf
https://akbis.gantep.edu.tr/yonetim/upload/files/200174-7533.pdf
https://akbis.gantep.edu.tr/yonetim/upload/files/200174-7533.pdf
https://spectrabase.com/compound/Cuk0eXHzoCH
https://store.apolloscientific.co.uk/storage/msds/OR24955_msds.pdf
https://akbis.gantep.edu.tr/yonetim/upload/files/200174-7533.pdf
https://store.apolloscientific.co.uk/storage/msds/OR24955_msds.pdf
https://akbis.gantep.edu.tr/yonetim/upload/files/200174-7533.pdf
https://www.ucc.ie/en/media/academic/physics/physicsmainwebsite/outreach/experimentdocuments/leavingcertwrite-ups/MEASUREMENTOFTHEREFRACTIVEINDEXOFALIQUID.pdf
https://store.apolloscientific.co.uk/storage/msds/OR24955_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR24955_msds.pdf
https://www.benchchem.com/product/b1329522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

300.[9]

e 13C NMR: The carbon NMR spectrum will show distinct peaks for the carbonyl carbon, the
carbons of the cyclopentane ring, and the ethyl group carbons.[9]

Infrared (IR) Spectroscopy

The IR spectrum is a valuable tool for identifying the functional groups present in the molecule.
A strong absorption band characteristic of the C=0 stretch of the ester group is a key feature.

Mass Spectrometry (MS)

Mass spectrometry data, including GC-MS analysis, can be used to determine the molecular
weight and fragmentation pattern of ethyl cyclopentanecarboxylate, aiding in its
identification. The top peak in the mass spectrum is observed at m/z 101.[9]

Safety and Handling

As a flammable liquid and potential irritant, proper safety precautions are essential when
handling ethyl cyclopentanecarboxylate.

GHS Hazard Classification

o Flammable liquids: Category 3 (Warning: Flammable liquid and vapor)[3]
o Skin corrosion/irritation: Category 2 (Warning: Causes skin irritation)[3]
e Serious eye damage/eye irritation: Category 2A (Warning: Causes serious eye irritation)[3]

o Specific target organ toxicity, single exposure; Respiratory tract irritation: (Warning: May
cause respiratory irritation)[3]

Safe Handling and Storage

» Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[10]

¢ Ventilation: Use in a well-ventilated area.
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» Storage: Store in a cool, well-ventilated place away from sources of ignition.[10]

 Firefighting: In case of fire, use COz2, dry chemical, or foam for extinction.[10]

Experimental Protocols for Physical Property
Determination

The following protocols provide step-by-step methodologies for the experimental determination
of key physical properties of ethyl cyclopentanecarboxylate. These protocols are designed to
be self-validating and are grounded in established laboratory practices.

Determination of Boiling Point

The boiling point is a fundamental physical property that can be used to assess the purity of a
liquid sample. Simple distillation is a common and effective method for this determination.

Methodology:
e Apparatus Setup: Assemble a simple distillation apparatus in a fume hood.

o Sample Preparation: Place a small volume of ethyl cyclopentanecarboxylate into the
distillation flask, along with a few boiling chips to ensure smooth boiling.

e Heating: Gently heat the distillation flask.

o Temperature Monitoring: Position a thermometer so that the bulb is just below the side arm
of the distillation head to accurately measure the temperature of the vapor that is in
equilibrium with the boiling liquid.

» Data Recording: Record the temperature at which the liquid is actively boiling and a stable
temperature is observed on the thermometer. This stable temperature is the boiling point.

o Barometric Pressure: Record the atmospheric pressure, as boiling point is pressure-
dependent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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